Cas no 1383691-49-3 (Dopamine-PEG-NH2)

• Product Name: Dopamine-PEG-NH2
• CAS No: 1383691-49-3
• MF: C₁₂H₁₈N₂O₄(C₂H₄O)n
• MW: 298.33
• CID: 5084274
• PubChem ID: 149443808
• Update Time: 2025-06-12

Dopamine-PEG-NH2 Chemical and Physical Properties

Names and Identifiers

• Dopamine-PEG-NH2
• 1383691-49-3
• G79611

• Inchi： 1S/C14H22N2O5/c15-4-6-20-7-8-21-10-14(19)16-5-3-11-1-2-12(17)13(18)9-11/h1-2,9,17-18H,3-8,10,15H2,(H,16,19)
• InChI Key： YWGZQBVWFARKFA-UHFFFAOYSA-N
• SMILES： C1=C(O)C(O)=CC=C1CCNC(=O)COC{-}CO{+n}CCN

Computed Properties

• Exact Mass: 298.15287181g/mol
• Monoisotopic Mass: 298.15287181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 10
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 114Ų

Additional information on Dopamine-PEG-NH2

Dopamine-PEG-NH2 (CAS No. 1383691-49-3): A Versatile Bioconjugation Tool for Biomedical Research

In the rapidly evolving field of biomedical research, Dopamine-PEG-NH2 (CAS No. 1383691-49-3) has emerged as a critical reagent for bioconjugation and surface modification. This compound, which combines the adhesive properties of dopamine with the biocompatibility of polyethylene glycol (PEG) and a terminal amine group (NH2), is widely used in drug delivery, tissue engineering, and biosensor development. Its unique structure enables seamless integration into various experimental workflows, making it a favorite among researchers.

The growing interest in Dopamine-PEG-NH2 is reflected in search trends, with users frequently querying its synthesis methods, applications in nanotechnology, and role in targeted drug delivery systems. These topics align with broader scientific trends, such as the demand for biocompatible materials and precision medicine. Researchers are particularly drawn to its ability to form stable coatings on surfaces like gold, silica, and polymers, which is essential for creating biofunctionalized nanoparticles.

One of the standout features of Dopamine-PEG-NH2 is its PEG spacer, which enhances solubility and reduces immunogenicity—a key concern in therapeutic applications. The terminal NH2 group further allows for covalent bonding with carboxylated or activated ester-modified molecules, enabling the creation of custom bioconjugates. This versatility has led to its adoption in cancer therapy research, where it facilitates the targeted delivery of chemotherapeutic agents.

Recent advancements in nanomedicine have spotlighted Dopamine-PEG-NH2 as a tool for improving drug bioavailability and circulation time. For instance, its use in PEGylated liposomes has shown promise in evading the reticuloendothelial system (RES), a common hurdle in nanoparticle-based therapies. Additionally, its adhesive properties mimic mussel-inspired coatings, a hot topic in biomimetic materials research.

From an SEO perspective, high-ranking queries often include "Dopamine-PEG-NH2 solubility", "CAS 1383691-49-3 supplier", and "amine-PEG-dopamine conjugation protocol". Addressing these, it’s important to note that the compound is typically soluble in water and polar organic solvents, with suppliers offering varying molecular weights (e.g., 2kDa, 5kDa) to suit specific needs. Proper storage (e.g., -20°C, desiccated) ensures stability.

In summary, Dopamine-PEG-NH2 (CAS No. 1383691-49-3) bridges gaps in biomaterial science and therapeutic innovation. Its dual functionality—adhesion and biocompatibility—positions it at the forefront of personalized medicine and sustainable nanotechnology. As research continues to uncover new applications, this compound will undoubtedly remain a cornerstone of interdisciplinary studies.